Cas no 1185297-83-9 (2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride)

• Product Name: 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride
• CAS No: 1185297-83-9
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD09997707
• CID: 4684020
• Update Time: 2025-06-28

2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-PROPYL-1H-INDOL-5-YLAMINE HYDROCHLORIDE
• 2-Methyl-1-propyl-1H-indol-5-amine hydrochloride
• 2-methyl-1-propylindol-5-amine hydrochloride
• 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride

• MDL： MFCD09997707
• Inchi： 1S/C12H16N2.ClH/c1-3-6-14-9(2)7-10-8-11(13)4-5-12(10)14;/h4-5,7-8H,3,6,13H2,1-2H3;1H
• InChI Key： DKFGAVWGKURYPW-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C)=CC2C=C(C=CC1=2)N)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride

Comprehensive Overview of 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride (CAS No. 1185297-83-9)

The compound 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride (CAS No. 1185297-83-9) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the indole core and propylamine substitution, make it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

Chemically, 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride belongs to the class of indole amines, which are widely studied for their biological activity. The presence of a methyl group at the 2-position and a propyl group at the 1-position distinguishes it from other indole derivatives. These modifications can influence its binding affinity to receptors, making it a valuable scaffold for drug discovery. Researchers often investigate such compounds for their potential in treating neurological disorders, given the indole moiety's prevalence in neurotransmitters like serotonin.

In recent years, the demand for indole-based compounds has surged due to their versatility in medicinal chemistry. A frequent search query revolves around "indole derivatives in drug development," highlighting the growing interest in this area. 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride is no exception, with studies exploring its interactions with G-protein-coupled receptors (GPCRs) and its potential as a central nervous system (CNS) modulator. These investigations align with the broader trend of targeting GPCRs for treating conditions like anxiety and depression.

The synthesis of 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride typically involves multi-step organic reactions, including Fischer indole synthesis or reductive amination. These methods are well-documented in academic literature, but optimization remains a hot topic among chemists. Searches for "efficient synthesis of indole amines" reflect the community's focus on improving yield and purity. Additionally, the compound's hydrochloride salt form enhances its solubility, a critical factor in bioavailability studies—a recurring theme in pharmaceutical forums.

Beyond therapeutics, 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride has applications in biochemical assays and proteomics research. Its fluorescent properties, common to many indole derivatives, make it useful in fluorescence labeling and imaging techniques. This aligns with the rising popularity of "small-molecule probes for imaging" in search engines, underscoring its utility in cutting-edge diagnostics.

Quality control and analytical characterization are paramount for compounds like 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to verify purity and structure. Queries like "HPLC methods for indole analysis" are common, reflecting the need for robust analytical protocols. Furthermore, the compound's stability under various conditions is a frequent subject of discussion, particularly in forums focused on long-term storage of bioactive compounds.

In conclusion, 2-Methyl-1-propyl-1H-indol-5-ylamine hydrochloride (CAS No. 1185297-83-9) represents a fascinating intersection of chemistry and biology. Its potential in drug discovery, biochemical research, and diagnostic applications makes it a compound of enduring interest. As the scientific community continues to explore its capabilities, this indole derivative is poised to remain a key player in advancing both theoretical and applied sciences.